Cas no 58474-16-1 (Benzothiazolium,3,3'-(1,10-decanediyl)bis-, bromide (1:2))

• Product Name: Benzothiazolium,3,3'-(1,10-decanediyl)bis-, bromide (1:2)
• CAS No: 58474-16-1
• MF: C₂₄H₃₀Br₂N₂S₂
• MW: 570.446402072906
• CID: 370711
• PubChem ID: 94073
• Update Time: 2025-04-19

Benzothiazolium,3,3'-(1,10-decanediyl)bis-, bromide (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,3,3'-(1,10-decanediyl)bis-, bromide (1:2)
• 3,3'-(Decane-1,10-diyl)bis(benzothiazolium) dibromide
• 3,3'-decane-1,10-diylbis-1,3-benzothiazol-3-ium dibromide
• Benzothiazolium, 3,3'-(1,10-decanediyl)bis-, dibromide
• Benzothiazolium,3,3'-(1,10-decanediyl)bis-, dibromide (9CI)
• SCHEMBL1947833
• 3-[10-(1,3-Benzothiazol-3-ium-3-yl)decyl]-1,3-benzothiazol-3-iumdibromide
• 58474-16-1
• NS00086051
• Benzothiazolium, 3,3'-(1,10-decanediyl)bis-, bromide (1:2)
• DTXSID20889778
• EINECS 261-276-8

• Inchi： 1S/C24H30N2S2.2BrH/c1(3-5-11-17-25-19-27-23-15-9-7-13-21(23)25)2-4-6-12-18-26-20-28-24-16-10-8-14-22(24)26;;/h7-10,13-16,19-20H,1-6,11-12,17-18H2;2*1H/q+2;;/p-2
• InChI Key： JIZYPFRCBQPFGJ-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].S1C2C=CC=CC=2[N+](=C1)CCCCCCCCCC[N+]1=CSC2C=CC=CC1=2

Computed Properties

• Exact Mass: 537.787
• Monoisotopic Mass: 568.021716
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 406
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2

Experimental Properties

• PSA: 7.76